Cas no 1414923-65-1 (4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane)
4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[3-[(methylthio)methyl]phenyl]-
- 4,4,5,5-Tetramethyl-2-(3-((methylthio)methyl)phenyl)-1,3,2-dioxaborolane
- 4,4,5,5-tetramethyl-2-[3-(methylsulfanylmethyl)phenyl]-1,3,2-dioxaborolane
- AKOS017528277
- F82922
- 4,4,5,5-TETRAMETHYL-2-(3-[(METHYLSULFANYL)METHYL]PHENYL)-1,3,2-DIOXABOROLANE
- CS-0179463
- Z1262246380
- 1414923-65-1
- EN300-91248
- 4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane
-
- Inchi: 1S/C14H21BO2S/c1-13(2)14(3,4)17-15(16-13)12-8-6-7-11(9-12)10-18-5/h6-9H,10H2,1-5H3
- InChI Key: INHVOEQSPJORCU-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1C1=CC=CC(CSC)=C1
Computed Properties
- Exact Mass: 264.1355312g/mol
- Monoisotopic Mass: 264.1355312g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T303130-10mg |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T303130-50mg |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 50mg |
$ 210.00 | 2022-06-02 | ||
| TRC | T303130-100mg |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 100mg |
$ 340.00 | 2022-06-02 | ||
| Chemenu | CM430414-250mg |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 95%+ | 250mg |
$429 | 2022-09-03 | |
| Chemenu | CM430414-500mg |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 95%+ | 500mg |
$678 | 2022-09-03 | |
| Chemenu | CM430414-1g |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 95%+ | 1g |
$865 | 2022-09-03 | |
| Enamine | EN300-91248-0.05g |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 95.0% | 0.05g |
$200.0 | 2025-02-21 | |
| Enamine | EN300-91248-0.1g |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 95.0% | 0.1g |
$298.0 | 2025-02-21 | |
| Enamine | EN300-91248-0.25g |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 95.0% | 0.25g |
$425.0 | 2025-02-21 | |
| Enamine | EN300-91248-0.5g |
4,4,5,5-tetramethyl-2-{3-[(methylsulfanyl)methyl]phenyl}-1,3,2-dioxaborolane |
1414923-65-1 | 95.0% | 0.5g |
$668.0 | 2025-02-21 |
4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane
Introduction to 4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane (CAS No. 1414923-65-1)
4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane, identified by its Chemical Abstracts Service (CAS) number 1414923-65-1, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of dioxaborolanes, which are known for their utility as boron reagents in cross-coupling reactions, particularly in Suzuki-Miyaura couplings. The unique structural features of this molecule, including its tetramethyl-substituted dioxaborolane core and the presence of a methylsulfanyl group at the para position of the phenyl ring, make it a versatile intermediate in organic synthesis.
The molecular structure of 4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane consists of a borylated dioxolane ring substituted with four methyl groups at the 4-position and 5-position carbons. The boron atom is coordinated to two oxygen atoms within the dioxolane ring and is further functionalized with a phenyl ring at the 2-position. This phenyl ring is para-substituted with a methylsulfanyl group, which introduces a polar moiety into the molecule. Such structural attributes contribute to its reactivity and make it a valuable building block for constructing more complex organic molecules.
In recent years, organoboron compounds have found extensive applications in pharmaceutical development due to their ability to participate in highly efficient and selective chemical transformations. The Suzuki-Miyaura coupling, named after Akira Suzuki and Eiichi Negishi who were awarded the Nobel Prize in Chemistry in 2010 for their work on palladium-catalyzed cross-coupling reactions of organoboron compounds with organic halides or pseudohalides, remains one of the most powerful tools in synthetic organic chemistry. 4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane serves as an excellent boronic acid equivalent that can undergo this coupling reaction with various aryl or vinyl halides to form biaryl or bi vinyl compounds.
The presence of the tetramethyl-substituted dioxaborolane core enhances the stability of the boron-oxygen bonds while maintaining high reactivity in cross-coupling reactions. This stability is crucial for ensuring that the compound remains intact during synthetic protocols and does not decompose into less desirable byproducts. Additionally, the methylsulfanyl group at the para position of the phenyl ring introduces steric and electronic effects that can influence the reactivity and selectivity of subsequent transformations. This makes 4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane particularly useful in designing molecules with tailored properties for pharmaceutical applications.
Recent advancements in pharmaceutical research have highlighted the importance of boron-containing compounds in drug discovery. Boronated heterocycles have been shown to exhibit enhanced binding affinity and metabolic stability compared to their non-boronated counterparts. For instance, several boron-containing kinase inhibitors have entered clinical trials for treating cancers such as leukemia and breast cancer. The ability to functionalize boron reagents like 4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane allows chemists to explore new chemical space and develop novel therapeutic agents.
The synthesis of 4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Typically, the synthesis starts from commercially available precursors such as methyl sulfide and aromatic aldehydes. The introduction of the dioxaborolane moiety often involves lithiation followed by reaction with a suitable boron electrophile or direct borylation using transition metal catalysts. The final step involves protecting group strategies to prevent unwanted side reactions during subsequent synthetic steps.
The utility of 4,4,5,tetramethyldioxaborolane derivatives extends beyond pharmaceutical applications; they are also valuable in materials science and agrochemical research. For example,boronate esters derived from these compounds have been used as chiral auxiliaries in asymmetric synthesis,enabling the construction of enantiomerically pure compounds with high industrial relevance。The versatility of these reagents lies in their ability to participate in multiple transformations while maintaining structural integrity,making them indispensable tools for synthetic chemists.
In conclusion,the organoboron compound CAS No.1414923-65-1 (4,4,5,tetramethyldioxaborolane derivative) represents an important class of reagents with broad applications across multiple scientific disciplines。Its unique structural features make it particularly useful for cross-coupling reactions,pharmaceutical synthesis,and material science。As research continues to uncover new applications for boron-containing compounds,compounds like this will undoubtedly play a critical role in advancing both academic research and industrial innovation。
1414923-65-1 (4,4,5,5-tetramethyl-2-{3-(methylsulfanyl)methylphenyl}-1,3,2-dioxaborolane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)